3-O-Methyl-L-DOPA 4-Glucuronide
3-O-Methyl-L-DOPA 4-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
52583-26-3
VCID:
VC0032691
InChI:
InChI=1S/C16H21NO10/c1-25-9-5-6(4-7(17)14(21)22)2-3-8(9)26-16-12(20)10(18)11(19)13(27-16)15(23)24/h2-3,5,7,10-13,16,18-20H,4,17H2,1H3,(H,21,22)(H,23,24)/t7-,10-,11-,12+,13-,16?/m0/s1
SMILES:
COC1=C(C=CC(=C1)CC(C(=O)O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C16H21NO10
Molecular Weight:
387.341
3-O-Methyl-L-DOPA 4-Glucuronide
CAS No.: 52583-26-3
Reference Standards
VCID: VC0032691
Molecular Formula: C16H21NO10
Molecular Weight: 387.341
| CAS No. | 52583-26-3 |
|---|---|
| Product Name | 3-O-Methyl-L-DOPA 4-Glucuronide |
| Molecular Formula | C16H21NO10 |
| Molecular Weight | 387.341 |
| IUPAC Name | (2S,3S,4S,5R)-6-[4-[(2S)-2-amino-2-carboxyethyl]-2-methoxyphenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H21NO10/c1-25-9-5-6(4-7(17)14(21)22)2-3-8(9)26-16-12(20)10(18)11(19)13(27-16)15(23)24/h2-3,5,7,10-13,16,18-20H,4,17H2,1H3,(H,21,22)(H,23,24)/t7-,10-,11-,12+,13-,16?/m0/s1 |
| Standard InChIKey | VHVGMWZZADCFSJ-ODGQVMDCSA-N |
| SMILES | COC1=C(C=CC(=C1)CC(C(=O)O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | (S)-4-(2-Amino-2-carboxyethyl)-2-methoxyphenyl β-D-Glucopyranosiduronic Acid; 3-O-Methyldopa Glucuronide |
| PubChem Compound | 131698568 |
| Last Modified | Nov 11 2021 |
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